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Compound of Interest

Compound Name: Ethanol-d

Cat. No.: B032933 Get Quote

For researchers, scientists, and professionals in drug development, ensuring safe handling of

all laboratory chemicals is paramount. This guide provides immediate, essential safety and

logistical information for the handling and disposal of Ethanol-d (deuterated ethanol), a

common solvent in NMR spectroscopy.

Personal Protective Equipment (PPE)
When handling Ethanol-d, a comprehensive approach to personal safety is crucial to prevent

exposure and mitigate potential hazards. The following personal protective equipment is

recommended.[1][2]

Eye and Face Protection:

Safety Goggles: Chemical splash goggles are mandatory to protect the eyes from splashes

or vapors.[1]

Face Shield: In situations with a higher risk of splashing, a face shield should be worn in

addition to safety goggles for full facial protection.[2]

Skin Protection:

Gloves: Chemical-resistant gloves are required.[2][3][4] Suitable materials include butyl-

rubber or nitrile rubber.[5] It is important to check the breakthrough time and glove thickness

for the specific brand being used.[5] Always inspect gloves for leaks or tears before use.[3]
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Lab Coat/Protective Clothing: A flame-retardant and antistatic lab coat or protective clothing

should be worn to protect the skin.[5]

Closed-toe Shoes: Always wear shoes that fully cover the feet.

Respiratory Protection:

In cases of inadequate ventilation or when vapors or aerosols may be generated, respiratory

protection is necessary.[2][3][6] A respirator with an organic vapor cartridge (Type A filter) is

recommended.[5]

Quantitative Data Summary
The following table summarizes key quantitative safety and physical property data for Ethanol-
d.

Property Value Reference

Chemical Formula C2D6O [7]

Molar Mass 52.10 g/mol [7]

Boiling Point 78 °C (172 °F; 351 K) [7]

Density 0.892 g/mL [7]

Flash Point 12°C - 17°C [8]

Flammability Limits 3.3 – 20% v/v [8]

Exposure Limits (TWA) 1,000 ppm / 1,900 mg/m3 [5]

Operational Plan for Handling Ethanol-d
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably a chemical fume hood.[1][9]

Ensure an eyewash station and safety shower are readily accessible.
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Remove all potential ignition sources from the handling area, such as open flames, sparks,

and hot surfaces.[3][10]

Use explosion-proof electrical and ventilating equipment.[3][6]

Ground and bond containers and receiving equipment to prevent static discharge.[5][8]

2. Handling Procedure:

Read the Safety Data Sheet (SDS) thoroughly before use.[4]

Keep the container tightly closed when not in use.[3][5]

Use only non-sparking tools.[3][6]

Avoid breathing vapors.[11]

Avoid contact with skin and eyes.[10]

Wash hands thoroughly after handling.[3][4]

3. Storage:

Store in a cool, dry, well-ventilated area away from direct sunlight and heat.[1][3][12]

Store in a tightly sealed, properly labeled container.[1][4]

Most deuterated solvents are hygroscopic and should be handled in a dry atmosphere to

avoid water contamination.[13][14]

For maintaining high purity, consider using single-use ampules.[14]

Disposal Plan
Proper disposal of Ethanol-d is critical to ensure environmental safety and regulatory

compliance.

1. Waste Collection:
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Collect waste Ethanol-d in a dedicated, properly labeled, and sealed hazardous waste

container.

Do not mix with other waste streams, particularly halogenated solvents, to avoid higher

disposal costs.[15]

2. Disposal Method:

Dispose of waste in accordance with local, state, and federal regulations.[9] Contaminated

materials and empty containers should be treated as hazardous waste.[9]

Do not dispose of down the drain.[15]

Viable disposal methods include recycling, high-temperature incineration, or disposal in a

certified hazardous waste landfill.[16]

Experimental Workflow: Safe Handling and Disposal
of Ethanol-d
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Workflow for Safe Handling and Disposal of Ethanol-d
1. Preparation
- Review SDS

- Work in Fume Hood
- Remove Ignition Sources

2. Don PPE
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Emergency Procedures
- Eye Contact: Flush with water

- Skin Contact: Wash with soap & water
- Inhalation: Move to fresh air

- Ingestion: Seek medical attention

In Case of Exposure

3. Handling
- Ground Equipment

- Use Non-Sparking Tools
- Keep Container Closed

In Case of Exposure

4. Storage
- Cool, Dry, Ventilated Area
- Tightly Sealed Container

5. Waste Collection
- Designated Hazardous

  Waste Container
- Properly Labeled

After Use

In Case of Exposure

In Case of Exposure
6. Disposal

- Follow Institutional Guidelines
- Use Certified Waste Handler

In Case of Exposure

In Case of Exposure

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling and disposal of Ethanol-d.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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